potassium 3-methyl-2-(2-methylpyridin-4-yl)butanoate
Overview
Description
Potassium 3-methyl-2-(2-methylpyridin-4-yl)butanoate is a useful research compound. Its molecular formula is C11H14KNO2 and its molecular weight is 231.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium 3-methyl-2-(2-methylpyridin-4-yl)butanoate involves the reaction of 3-methyl-2-(2-methylpyridin-4-yl)butanoic acid with potassium hydroxide.", "Starting Materials": [ "3-methyl-2-(2-methylpyridin-4-yl)butanoic acid", "Potassium hydroxide" ], "Reaction": [ "Dissolve 3-methyl-2-(2-methylpyridin-4-yl)butanoic acid in a suitable solvent such as ethanol or methanol.", "Add potassium hydroxide to the solution and stir for several hours at room temperature.", "Acidify the solution with hydrochloric acid to precipitate the potassium salt of the desired compound.", "Filter the precipitate and wash with water to obtain the final product, potassium 3-methyl-2-(2-methylpyridin-4-yl)butanoate." ] } | |
CAS No. |
2731014-05-2 |
Molecular Formula |
C11H14KNO2 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
